Cas no 16982-40-4 (Dipyridamole Tripiperidine)

• Product Name: Dipyridamole Tripiperidine
• CAS No: 16982-40-4
• Molecular Formula: C₂₅H₄₀N₈O₂
• Molecular Weight: 484.6375
• CID: 213615
• PubChem ID: 69295636

Dipyridamole Tripiperidine Properties

Names and Identifiers

• Ethanol,2,2'-[(4,6,8-tri-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl)imino]bis-
• 2,2'-[[4,6,8-TRI(PIPERIDIN-1-YL)-PYRIMIDO[5,4-D]PYRIMIDIN-2-YL]NITRILO]DIETHANOL
• 2-[2-hydroxyethyl-[4,6,8-tri(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-2-yl]amino]ethanol
• Dipyridamole Tripiperidine
• 2,2'-(4,6,8-tri-piperidin-1-yl-pyrimido[5,4-d]pyrimidin-2-ylazanediyl)-bis-ethanol
• 2,2'-OXYBIS(ETHYLAMINE)
• UNII-KH5E8A3VNN
• 2,2′-[(4,6,8-Tri-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl)imino]bisethanol
• 2,2′-{[4,6,8-Tri(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-2-yl]azanediyl}diethanol
• RA 134
• AWD 568
• DipyridaMole IMpurity A
• DipyridaMole EP IMpurity A
• 2,4,8-Tripiperidino-6-diethanolaMinopyriMido[5,4-d]pyriMidine
• 2,2'-[(4,6,8-Tri-1-piperidinylpyriMido[5,4-d]pyriMidin-2-yl)iMino]bisethanol
• 2,2′-[[4,6,8-Tri(piperidin-1-yl) pyrimido [5,4-d] pyrimidin-2-yl]nitrilo]diethanol
• 2,4,8-Tripiperidino-6-diethanolaminopyrimido(5,4-d)pyrimidine
• AWD-568
• DIPYRIDAMOLE IMPURITY A [EP IMPURITY]
• Ethanol, 2,2'-((4,6,8-tripiperidinopyrimido(5,4-d)pyrimidin-2-yl)imino)di- (7ci,8ci)
• A899404
• Q27282248
• 16982-40-4
• Ethanol, 2,2'-((4,6,8-tri-1-piperidinylpyrimido(5,4-d)pyrimidin-2-yl)imino)bis-
• Dipyridamole impurity A [EP]
• AKOS040751605
• FT-0667709
• ETHANOL, 2,2'-((4,6,8-TRIPIPERIDINOPYRIMIDO(5,4-D)PYRIMIDIN-2-YL)IMINO)DI-
• KH5E8A3VNN
• SCHEMBL5055565
• 2,2'-((4,6,8-Tri(piperidin-1-yl)-pyrimido[5,4-d]pyrimidin-2-yl)nitrilo)diethanol; Dipyridamole Related Compound A; Dipyridamole Impurity A
• Dipyridamole specified impurity A [EP]
• DTXSID30168763
• Ethanol, 2,2'-((4,6,8-tripiperidinopyrimido(5,4-d)pyrimidin-2-yl)imino)di-(7ci,8ci)
• DTXCID7091254
• DIPYRIDAMOLE IMPURITY A (EP IMPURITY)
• Dipyridamole specified impurity A

• InChIKey： QYMDDAUYVDAXDI-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H40N8O2/c34-18-16-33(17-19-35)25-27-21-20(23(29-25)31-12-6-2-7-13-31)26-24(32-14-8-3-9-15-32)28-22(21)30-10-4-1-5-11-30/h34-35H,1-19H2
• SMILES： N1(C2=NC(N(CCO)CCO)=NC3C(N4CCCCC4)=NC(N4CCCCC4)=NC2=3)CCCCC1

Computed Properties

• Exact Mass: 484.32700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 484.32742255g/mol
• Heavy Atom Count: 35
• Complexity: 621
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• LogP: 2.37670
• PSA: 104.98000
• Boiling Point: 753.7±70.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 409.6±35.7 °C
• Density: 1.3±0.1 g/cm3